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Compound of Interest

Compound Name: 2,3-Dimethylbenzaldehyde

Cat. No.: B027725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,

and emergency procedures for 2,3-Dimethylbenzaldehyde (CAS No. 5779-93-1). The

information is compiled and presented to meet the needs of laboratory and drug development

professionals, emphasizing safe practices and risk mitigation.

Section 1: Substance Identification and Properties
2,3-Dimethylbenzaldehyde, also known as o-Xylene-3-carboxaldehyde or Hemellitaldehyde,

is a liquid chemical widely used in organic synthesis.[1][2] Its physical and chemical properties

are critical for understanding its behavior and for implementing appropriate safety measures.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₉H₁₀O [3][4]

Molecular Weight 134.18 g/mol [3][5]

Appearance Colorless to light yellow liquid [1][4]

Boiling Point
86-88 °C @ 10 mmHg223.74

°C @ 760 mmHg
[6][7][8]

Density 1.029 g/mL at 25 °C [6][7]

Flash Point 102 °C (215 °F) [1][7]

Refractive Index n20/D 1.553 [6][7]

| Storage Temperature | Recommended <15°C, under inert gas |[1][7] |

Section 2: Hazard Identification and Classification
According to the Globally Harmonized System (GHS), 2,3-Dimethylbenzaldehyde is classified

with several hazards that necessitate careful handling.[5][8]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Flammable Liquids Category 4
H227: Combustible
liquid

[8][9]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[8]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[8]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[9]
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| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation |[8] |

GHS Pictogram:

Signal Word:Warning[5][8]

Section 3: Personal Protective Equipment (PPE) and
Handling Protocols
Adherence to proper handling and PPE protocols is essential to minimize exposure and ensure

laboratory safety.

Ventilation: Always handle 2,3-Dimethylbenzaldehyde in a well-ventilated area, preferably

within a chemical fume hood.[10][11]

Ignition Sources: Keep the substance away from heat, sparks, open flames, and hot

surfaces.[9][11] Although it is a combustible liquid, not flammable, taking precautions is best

practice.

Contact Avoidance: Avoid contact with skin, eyes, and clothing. Do not breathe mists or

vapors.[3][10]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[9][10] Contaminated clothing should be removed and washed before reuse.[11]

A logical approach to selecting PPE is crucial. The following diagram outlines the decision-

making process based on the substance's hazards.
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Identified Hazards Required Personal Protective Equipment (PPE)

H315
Causes skin irritation

Chemical Resistant Gloves
(e.g., Nitrile)

Prevents skin contact

H319
Causes serious eye irritation

Safety Glasses with
Side Shields or Goggles

Protects eyes

H335
May cause respiratory irritation

Use in Chemical Fume Hood
(Respirator if ventilation is inadequate)

Minimizes inhalation

H227
Combustible liquid Flame-Resistant Lab CoatProtects from splashes

Exposure Incident Occurs

What was the route of exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

1. Remove contaminated clothing.
2. Wash skin with soap and plenty of water.
3. Consult a physician if irritation persists.

1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses, if present and easy to do.
3. Immediately call a physician or ophthalmologist.

1. Move person to fresh air.
2. If not breathing, give artificial respiration.

3. Call a physician.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Give small quantities of water to drink.
4. Consult a physician immediately.
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Spill Detected

Step 1: Assess & Secure
- Evacuate Area

- Remove Ignition Sources
- Ensure Ventilation

Step 2: Don PPE
- Chemical Gloves
- Safety Goggles

- Lab Coat

Step 3: Contain Spill
- Cover Drains

- Use Barriers if Necessary

Step 4: Absorb & Collect
- Apply Inert Absorbent

- Use Non-Sparking Tools
- Place in Labeled Container

Step 5: Decontaminate
- Clean Spill Area

Step 6: Dispose
- Follow Hazardous Waste Protocols

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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